Cas no 22635-88-7 (Carbamodithioic acid,(1-methyl-2-phenylethyl)-, ethyl ester (9CI))

• Product Name: Carbamodithioic acid,(1-methyl-2-phenylethyl)-, ethyl ester (9CI)
• CAS No: 22635-88-7
• MF: C₁₂H₁₇NS₂
• MW: 239.400080442429
• CID: 268268
• PubChem ID: 3032783
• Update Time: 2025-04-19

Carbamodithioic acid,(1-methyl-2-phenylethyl)-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid,(1-methyl-2-phenylethyl)-, ethyl ester (9CI)
• ethyl N-(1-phenylpropan-2-yl)carbamodithioate
• Ethyl hydrogen (1-phenylpropan-2-yl)carbonodithioimidate
• CARBAMIC ACID, (alpha-METHYLPHENETHYL)DITHIO-, ETHYL ESTER
• DTXSID90945299
• (alpha-Methylphenethyl)dithiocarbamic acid ethyl ester
• 22635-88-7

• Inchi： 1S/C12H17NS2/c1-3-15-12(14)13-10(2)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3,(H,13,14)
• InChI Key： DQSALELMHJSILT-UHFFFAOYSA-N
• SMILES： S(CC)C(NC(C)CC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 239.08041
• Monoisotopic Mass: 239.08024189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 12.03